2,2',4,4'-Tetrachlorobiphenyl

• CAS No.: 53469-21-9
• Product Name: 2,2',4,4'-Tetrachlorobiphenyl
• Molecular Formula: C12H6Cl4
• Molecular Weight: 292 g/mol
• IUPAC Name: 2,4-dichloro-1-(2,4-dichlorophenyl)benzene
• Standard InChI: InChI=1S/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H
• Standard InChIKey: ALFHIHDQSYXSGP-UHFFFAOYSA-N
• Impurities: Polychlorinated dibenzofuran levels are in ppm: Cl4: 2.3; Cl5: 2.3; with the toxic PCDFs 2,3,7,8-TCDF: 0.2; 2,3,4,7,8-PECDF: 0.1.
• SMILES: C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=C(C=C(C=C2)Cl)Cl
• Boiling Point: 617 to 691 °F at 760 mm Hg (NTP, 1992); 325-366 °C; 617-691°F
• Colorform: Clear mobile liquid; Colorless to light-colored, viscous liquid; Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders.
• Density: 1.4 (NTP, 1992); 1.381 at 25 °C/4 °C; 1.392 at 15.5 °C/4 °C; 1.3-1.8; (77°F): 1.39
• Flash Point: 286 °F (NTP, 1992); 176-180 °C (Cleveland open cup); >286°F
• Melting Point: -2 °F (NIOSH, 2016); -2°F
• Physical Description: Pcb-1242 is a viscous oily liquid. (NTP, 1992); Colorless to light-colored, viscous liquid with a mild, hydrocarbon odor.
• Description: 2,2',4,4'-tetrachlorobiphenyl is a tetrachlorobiphenyl that is biphenyl in which each of the phenyl groups is substituted at positions 2 and 4 by chlorines. It is a tetrachlorobiphenyl and a dichlorobenzene.; Pcb-1242 is a viscous oily liquid. (NTP, 1992)
• Shelf Life: ... PCB's are chemically very inert and are stable to conditions of hydrolysis and oxidation in industrial use. /Polychlorinated biphenyls/
• Solubility: Insoluble (NIOSH, 2016); 1.85e-07 M; 2.08e-07 M; Solubility in water varies because Aroclors are variable mixtures.; In water, 703 ppb; In water, 240 ug/L at 25 °C; In water, 0.10 mg/L at 24 °C; In water, 0.27 mg/L at 20 °C; Insoluble
• Synonyms: 2,2',4,4'-TeCB; 2,2',4,4'-tetrachlorobiphenyl; 2,4,2',4'-TCB; 2,4,2',4'-tetrachlorobiphenyl; 24-TCB
• Vapor Pressure: 0.001 mm Hg (NIOSH, 2016); 8.63e-05 mmHg; 1.30X10-3 mm Hg at 25 °C; 0.001 mmHg
• PubChem Compound: 17097
• Last Modified: Nov 11 2021